Cas no 2248256-92-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate
• CAS No: 2248256-92-8
• MF: C₂₀H₁₄ClN₃O₆
• MW: 427.794663906097
• CID: 6508892
• PubChem ID: 165732609
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248256-92-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate
• EN300-6524372

• Inchi： 1S/C20H14ClN3O6/c21-11-5-7-12(8-6-11)23-19(28)15(22-20(23)29)9-10-16(25)30-24-17(26)13-3-1-2-4-14(13)18(24)27/h1-8,15H,9-10H2,(H,22,29)
• InChI Key： KWEJGBLXQOTDGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NC(C1=O)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 427.0571129g/mol
• Monoisotopic Mass: 427.0571129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate (CAS No. 2248256-92-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate, identified by its CAS number 2248256-92-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate incorporates several key motifs that are of particular interest to medicinal chemists. The presence of an isoindole core alongside a dioxoimidazolidine moiety creates a platform that is both structurally complex and functionally versatile. The 4-chlorophenyl substituent further enhances the molecule's potential for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate align well with current trends in medicinal chemistry, particularly in the design of molecules that target inflammation, cancer, and neurodegenerative diseases. The compound's ability to modulate biological pathways through its dual functional groups has sparked considerable research interest.

One of the most compelling aspects of this compound is its potential as a bioactive scaffold. The combination of an isoindole ring system and a dioxoimidazolidine fragment provides a rich chemical environment for interactions with enzymes and receptors. This structural motif has been observed to exhibit inhibitory activity against various therapeutic targets, including kinases and proteases that are implicated in disease processes. The 4-chlorophenyl group serves as a key pharmacophore, contributing to the compound's binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. By leveraging molecular modeling techniques, researchers have been able to identify potential binding modes of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate with target proteins. These studies suggest that the compound may interfere with critical signaling pathways involved in inflammation and cancer progression. Such insights have guided the optimization efforts aimed at enhancing its pharmacological properties.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate represents a significant challenge due to its complex architecture. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and multi-component strategies have been employed to build the necessary structural motifs with high precision. These advances have not only facilitated the preparation of this compound but also opened up new avenues for exploring related scaffolds.

In the context of drug discovery pipelines, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-lV-yI]propanoate (CAS No. 2248256_92_8) holds promise as a lead compound or intermediate for further derivatization. Its unique structural features make it an attractive candidate for structure-based drug design initiatives aimed at developing novel therapeutics. By incorporating insights from high-throughput screening and biophysical studies, researchers can refine the molecular structure to improve its potency and selectivity against desired biological targets.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural complexity suggests utility in other areas such as materials science and agrochemicals. The ability to fine-tune its properties through chemical modifications opens up possibilities for developing innovative materials with tailored functionalities. This interdisciplinary approach underscores the importance of maintaining broad research horizons in chemical synthesis.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that interact with them in meaningful ways. The case of l ,3_dioxO_23_dihydro_l H_isoindOl_22 yl 33[11(42 chlorophenyl)25_dioXO_imidazolidin_44 yI]propanOa te (CAS No .2248256_92_8) exemplifies how structural complexity can be leveraged to develop novel therapeutics. By integrating cutting-edge synthetic methods with advanced computational tools , researchers are paving the way for next-generation medicines that address complex diseases more effectively .